Cas no 2137581-00-9 (Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2137581-00-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292893
• Update Time: 2025-08-01

Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-10-8-11(10)9-12(16)6-7-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： JZTCXUGIPLKWGH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(=O)CC1CC1CC

Additional information on Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[4-(2-Ethylcyclopropyl)-3-Oxobutyl]-, 1,1-Dimethylethyl Ester (CAS No: 2137581-00-9)

Carbamic acid derivatives have long been recognized for their versatility in organic synthesis and their applications in various industries. Among these, the compound Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester (CAS No: 2137581-00-9) stands out as a significant molecule due to its unique structural features and potential applications in pharmaceuticals and agrochemicals.

The molecular structure of this compound is characterized by a carbamic acid moiety linked to a substituted butyl group and a bulky tert-butyl ester group. The presence of the 2-ethylcyclopropyl substituent introduces steric hindrance and unique electronic properties, which are crucial for its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in enhancing the stability and bioavailability of related compounds.

From a synthetic perspective, the preparation of Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester involves a multi-step process that typically begins with the synthesis of the cyclopropane ring. This is followed by functionalization to introduce the necessary substituents and finally, the formation of the carbamate ester group. The use of tert-butyl groups in such syntheses is well-documented due to their ability to stabilize intermediates and facilitate subsequent transformations.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides, where its ability to inhibit key enzymes in target organisms is exploited. Recent research has focused on optimizing its delivery systems to enhance efficacy while minimizing environmental impact. For instance, encapsulation techniques using biodegradable polymers have been explored to improve its stability under field conditions.

The toxicological profile of this compound has also been a subject of recent investigations. Studies indicate that while it exhibits moderate toxicity towards non-target species, its rapid degradation under environmental conditions reduces long-term ecological risks. Regulatory agencies have expressed interest in these findings as they align with global efforts to promote sustainable agricultural practices.

Looking ahead, the development of analogs based on this compound is expected to expand its utility further. Researchers are exploring modifications to the cyclopropane ring and the substituents on the butyl chain to tailor its properties for specific applications. Additionally, computational modeling approaches are being employed to predict its interactions with biological targets more accurately.

In conclusion, Carbamic acid, N-[4-(2-ethylcyclopropyl)-3-oxobutyl]-, 1,1-dimethylethyl ester (CAS No: 2137581-00-9) represents a valuable addition to the arsenal of chemical tools available for addressing challenges in agriculture and medicine. Its unique structure and promising biological activity make it a focal point for ongoing research and development efforts.